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Compound of Interest

Compound Name: Cadion

Cat. No.: B1417142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Cadion
powder, a diazoamino compound also known as 1-(4-Nitrophenyl)-3-(4-

phenylazophenyl)triazene. The following sections detail the substance's properties, associated

hazards, handling procedures, and emergency protocols, adhering to stringent data

presentation and visualization requirements for a scientific audience.

Substance Identification and Properties
Cadion is an organic compound used in laboratory settings. A clear understanding of its

physical and chemical properties is fundamental to its safe handling.

Table 1: Physical and Chemical Properties of Cadion Powder
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Property Value Reference(s)

Chemical Name
1-(4-Nitrophenyl)-3-(4-

phenylazophenyl)triazene
Echemi.com

Synonyms
Cadion, 4-

Nitrodiazoaminoazobenzene
Echemi.com

CAS Number 5392-67-6 Chemos GmbH&Co.KG

Molecular Formula C18H14N6O2 Echemi.com

Molecular Weight 346.34 g/mol
Suvchem Laboratory

Chemicals

Appearance
Deep brown to ochre

amorphous powder
Loba Chemie, ChemicalBook

Melting Point 189 - 197 °C (decomposes)
Chemos GmbH&Co.KG,

ChemicalBook

Solubility Insoluble in water Chemos GmbH&Co.KG

Density 1.3 g/cm³ Echemi.com

Hazard Identification and Classification
Cadion powder is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity

and skin sensitization.

Table 2: GHS Hazard Classification for Cadion Powder
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Hazard
Class

Category
Hazard
Statement

Signal
Word

Pictogram
Reference(s
)

Acute Toxicity

(Oral)
4

H302:

Harmful if

swallowed

Warning

Chemos

GmbH&Co.K

G,

Echemi.com

Skin

Sensitization
1

H317: May

cause an

allergic skin

reaction

Warning

Chemos

GmbH&Co.K

G,

Echemi.com

Health Effects
Ingestion: Harmful if swallowed, may cause systemic effects.[1][2]

Skin Contact: May cause an allergic skin reaction upon repeated or prolonged contact.[1][2]

Eye Contact: May cause mild eye irritation.

Inhalation: May be harmful if inhaled, potentially causing respiratory tract irritation.

Toxicological Data
The following table summarizes the available quantitative toxicological data for Cadion powder.

Table 3: Acute Toxicity Data for Cadion Powder
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Route of
Exposure

Species Test Value Reference(s)

Oral Rat LD50
1500 - 1600

mg/kg

Otto Chemie Pvt

Ltd, CADION

CAS No 5392-

67-6 - Safety

Data Sheet

Dermal Rabbit LD50 2000 mg/kg
Otto Chemie Pvt

Ltd

Experimental Protocols
The hazard classifications of Cadion powder are determined through standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity Testing (Based on OECD Guideline
420: Fixed Dose Procedure)
This method is designed to assess the acute toxic effects of a substance when administered

orally at a fixed dose.

Principle: The test involves a stepwise procedure where the substance is administered to

animals of a single sex (typically female rats) at one of the fixed dose levels (5, 50, 300,

2000, or 5000 mg/kg). The initial dose is selected based on a sighting study to be a dose

expected to produce some signs of toxicity without causing mortality.

Animal Model: Young, healthy, nulliparous, and non-pregnant female rats are used. The

animals are fasted prior to dosing.

Procedure:

A single animal is initially dosed.

If the animal survives, four additional animals are dosed sequentially at the same level.
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If the initial animal dies, the next lower fixed dose level is used for a new group of animals.

Animals are observed for a period of at least 14 days for signs of toxicity, including

changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and

central nervous systems, and somatomotor activity and behavior pattern.

Data Analysis: The test allows for the classification of the substance into a GHS category

based on the observed toxicity and mortality at the fixed dose levels.

Skin Sensitization Testing (Based on OECD Guideline
406: Skin Sensitisation - Guinea Pig Maximization Test)
This protocol is used to determine the potential of a substance to induce a delayed-type

hypersensitivity reaction (skin sensitization).

Principle: The test consists of two phases: an induction phase and a challenge phase. In the

induction phase, the test substance is administered to the guinea pig to induce an immune

response. In the challenge phase, the animal is exposed to a lower concentration of the

substance to determine if a sensitized reaction occurs.

Animal Model: Young, healthy adult albino guinea pigs are used.

Procedure:

Induction Phase:

Intradermal injections of the test substance (with and without adjuvant) are administered

into the shoulder region.

One week later, a topical application of the test substance is applied to the same area.

Challenge Phase:

Two weeks after the induction phase, a non-irritating concentration of the test substance

is applied topically to a naive site on the animal's flank.

The challenge sites are observed for erythema and edema at 24 and 48 hours after

patch removal.
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Data Analysis: The incidence and severity of the skin reactions in the test group are

compared to a control group to determine the sensitizing potential of the substance.

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of Cadion powder.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear impervious protective gloves (e.g., nitrile rubber).

Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If dust generation is likely and ventilation is inadequate, use a

NIOSH-approved particulate respirator (e.g., N95).

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Prevent fire caused by electrostatic discharge.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Storage Conditions
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Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as acids and oxidizing agents.

Reactivity and Stability
Understanding the reactivity of Cadion powder is essential to prevent hazardous reactions.

Chemical Stability: Stable under recommended storage conditions.[2]

Incompatible Materials: Avoid contact with strong acids and oxidizing agents.[2]

Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides

(CO, CO2) and nitrogen oxides (NOx).[2]

Hazardous Reactions: No known hazardous reactions under normal conditions.[1] However,

diazoamino compounds can be unstable and may decompose upon heating or exposure to

strong acids.

Exposure Controls
As of the date of this document, no specific Occupational Exposure Limits (OELs), such as

Permissible Exposure Limits (PEL) or Time-Weighted Averages (TWA), have been established

for Cadion powder. In the absence of specific limits, it is prudent to handle Cadion powder as

a potent chemical agent, particularly due to its sensitizing properties. Engineering controls,

such as the use of a chemical fume hood, should be the primary means of controlling

exposure. For azo dyes, which share structural similarities, regulations in some jurisdictions

limit the presence of certain hazardous aromatic amines in consumer products to below 30

mg/kg.

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.
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Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If

skin irritation or a rash occurs, get medical advice/attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms develop, seek medical attention.

Accidental Release and Disposal
Accidental Release

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE.

Avoid generating dust.

Carefully sweep or scoop up the spilled material and place it in a suitable, closed container

for disposal.

Clean the spill area thoroughly.

Disposal
Dispose of Cadion powder and its containers in accordance with local, regional, and national

regulations. It may be necessary to treat it as hazardous waste.

Visualizations
Hazard and Response Workflow
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Cadion Powder

Primary Hazards:
- Harmful if Swallowed (H302)

- Skin Sensitizer (H317)

Potential Exposure Routes

Ingestion

Oral

Skin Contact

Dermal

Inhalation

Inhalation

First Aid:
- Rinse Mouth

- Do NOT Induce Vomiting
- Seek Medical Attention

First Aid:
- Remove Contaminated Clothing

- Wash with Soap & Water
- Seek Medical Advice if Rash Occurs

First Aid:
- Move to Fresh Air

- Seek Medical Attention if Symptoms Occur

Click to download full resolution via product page

Caption: Workflow for identifying Cadion powder hazards and corresponding first-aid

responses.

Chemical Reactivity and Decomposition Pathway
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Incompatibilities
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Caption: Reactivity profile of Cadion powder, highlighting incompatibilities and decomposition

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Cadion Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1417142#safety-and-handling-of-cadion-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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